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Compound of Interest

Compound Name: Mitoguazone

Cat. No.: B15565574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Mitoguazone, also known as Methylglyoxal Bis(guanylhydrazone) or MGBG, is a potent

inhibitor of S-adenosylmethionine decarboxylase (SAMDC), a key enzyme in the polyamine

biosynthesis pathway. By disrupting this pathway, Mitoguazone effectively halts cell

proliferation and induces apoptosis, making it a compound of significant interest in oncology

research. This technical guide provides a comprehensive overview of the chemical structure,

synthesis, and mechanism of action of Mitoguazone, tailored for researchers, scientists, and

professionals in drug development.

Chemical Structure and Properties
Mitoguazone is a di-guanidino derivative with the IUPAC name 2-[(E)-[(1E)-1-

(diaminomethylidenehydrazinylidene)propan-2-ylidene]amino]guanidine.[1] Its chemical

structure is characterized by a central methylglyoxal backbone linked to two guanylhydrazone

moieties.
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Start

Reaction Setup:
- Dissolve Aminoguanidine HCl

- Acidify with HCl
- Cool in Ice Bath

Slow Addition of
Aqueous Methylglyoxal

Stir at Room Temperature

Monitor with TLC

Workup:
- Decolorize with Charcoal

- Filter

Reaction Complete

Concentrate Under
Reduced Pressure

Recrystallization
(Ethanol/Water)

Analysis:
- HPLC for Purity

- NMR, FTIR, MS for Structure

Pure Mitoguazone Dihydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15565574?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Mitoguazone
https://www.benchchem.com/product/b15565574#mitoguazone-chemical-structure-and-synthesis
https://www.benchchem.com/product/b15565574#mitoguazone-chemical-structure-and-synthesis
https://www.benchchem.com/product/b15565574#mitoguazone-chemical-structure-and-synthesis
https://www.benchchem.com/product/b15565574#mitoguazone-chemical-structure-and-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15565574?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

